Cas no 2648851-80-1 (rac-tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate)

• Product Name: rac-tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate
• CAS No: 2648851-80-1
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6382024
• PubChem ID: 146082265
• Update Time: 2025-10-28

rac-tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7540321
• rac-tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate
• Z4198858210
• 2648851-80-1

• Inchi： 1S/C11H16N2O4/c1-11(2,3)16-10(15)13-4-7-8(6-14)12-17-9(7)5-13/h6-7,9H,4-5H2,1-3H3/t7-,9-/m0/s1
• InChI Key： OFWFKXLRYBCCJY-CBAPKCEASA-N
• SMILES： O1[C@H]2CN(C(=O)OC(C)(C)C)C[C@H]2C(C=O)=N1

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.2Ų

Additional information on rac-tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate

Introduction to Rac-Tert-Butyl (3aR,6aS)-3-Formyl-3aH,4H,5H,6H,6aH-Pyrrolo[3,4-d][1,2]Oxazole-5-Carboxylate (CAS No. 2648851-80-1)

Rac-Tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2648851-80-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a pyrrolo[3,4-d][1,2]oxazole core, makes it a subject of intense study for its potential applications in medicinal chemistry.

The tert-butyl group attached to the molecule not only enhances its stability but also influences its interactions with biological targets. The stereochemistry defined by the (3aR,6aS) configuration is crucial for the compound's biological activity, as it determines the spatial arrangement of functional groups and their accessibility to enzymes and receptors. This precise stereochemical control is a testament to the advancements in synthetic organic chemistry that have enabled the preparation of such complex molecules with high fidelity.

Recent research has highlighted the pharmacological significance of pyrrolo[3,4-d][1,2]oxazole derivatives in various therapeutic contexts. These compounds have been shown to exhibit inhibitory effects on multiple targets associated with inflammatory and infectious diseases. The formyl group present in the structure of Rac-Tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate serves as a key functional moiety that can participate in hydrogen bonding interactions or undergo further derivatization to enhance binding affinity.

In vitro studies have demonstrated that this compound interacts with specific enzymes and receptors in a manner consistent with its intended therapeutic effects. For instance, preliminary data suggest that it may inhibit the activity of certain kinases involved in cell signaling pathways relevant to cancer and inflammation. The carboxylate group at the 5-position adds another layer of functionality that can be exploited for drug design purposes, allowing for modifications that optimize pharmacokinetic properties.

The synthesis of Rac-Tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate represents a significant achievement in synthetic methodology. The multi-step synthesis involves strategic transformations that establish the core pyrrolooxazole scaffold while introducing the necessary substituents with high selectivity. Techniques such as asymmetric hydrogenation and stereoselective functionalization have been employed to achieve the desired stereochemical outcome.

The compound's potential is further underscored by its solubility characteristics and metabolic stability. These properties are critical for its formulation as an active pharmaceutical ingredient (API) and ensure that it can be effectively delivered to biological targets. Additionally, its compatibility with various analytical techniques makes it amenable to structural elucidation and quality control processes.

Current research efforts are focused on exploring derivatives of this compound to improve its efficacy and reduce potential side effects. By modifying substituents such as the tert-butyl group or introducing additional functional moieties like halogens or alcohols, chemists aim to fine-tune its pharmacological profile. These modifications are guided by computational modeling and experimental data to predict how changes in structure will influence biological activity.

The pyrrolo[3,4-d][1,2]oxazole scaffold is particularly valuable due to its ability to mimic natural products and bioactive molecules. This scaffold has been successfully employed in the development of drugs targeting a wide range of diseases. The versatility of this core structure allows for diverse chemical modifications while maintaining essential biological interactions.

In conclusion, Rac-Tert-butyl (3aR,6aS)-3-formyl-3aH,4H,5H、